Cas no 1890410-38-4 ({1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol
• CAS No: 1890410-38-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6176243
• PubChem ID: 116928941
• Update Time: 2025-06-23

{1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol
• {1-[(1-methylpiperidin-4-yl)methyl]cyclopropyl}methanol
• 1890410-38-4
• EN300-1766235

• Inchi： 1S/C11H21NO/c1-12-6-2-10(3-7-12)8-11(9-13)4-5-11/h10,13H,2-9H2,1H3
• InChI Key： RRPYCFOVJOOJHM-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol (CAS No. 1890410-38-4)

{1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol (CAS No. 1890410-38-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclopropyl ring linked to a methanol group and a 1-methylpiperidin-4-yl moiety, making it a versatile intermediate for drug discovery and material science applications. Its hybrid structure combines rigidity from the cyclopropane ring with the flexibility of the piperidine scaffold, offering unique physicochemical properties.

In recent years, researchers have explored the potential of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol in modulating central nervous system (CNS) targets due to its ability to cross the blood-brain barrier. The compound's lipophilic nature and hydrogen-bonding capacity make it a candidate for developing neuroprotective agents or cognitive enhancers. Computational studies suggest its molecular docking affinity with various neurotransmitter receptors, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS 1890410-38-4 typically involves multi-step organic reactions, including Grignard additions to cyclopropane derivatives and subsequent N-alkylation of piperidine precursors. Recent advancements in flow chemistry have improved the yield and purity of this compound, addressing industry demands for green chemistry and sustainable production. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, with the methylcyclopropyl moiety showing distinctive proton signals at δ 0.5-1.2 ppm.

From a commercial perspective, {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol serves as a building block for bioactive molecules targeting G-protein-coupled receptors (GPCRs). Its application extends to catalysis research, where the tertiary amine group acts as a ligand for transition metal complexes. The compound's stability under physiological pH conditions makes it suitable for prodrug development, particularly in oncology and neurology pipelines.

Emerging studies highlight the role of cyclopropyl-containing compounds like 1890410-38-4 in addressing drug resistance challenges. The strained ring system enhances metabolic stability while maintaining target engagement—a critical factor in designing next-generation small-molecule inhibitors. Patent literature reveals its incorporation into allosteric modulators for ion channels, reflecting industry focus on undruggable targets.

Quality control protocols for CAS 1890410-38-4 emphasize HPLC purity (>98%) and strict control of genotoxic impurities, complying with ICH guidelines. Storage recommendations include protection from moisture at 2-8°C in amber glass containers. As regulatory agencies prioritize QbD (Quality by Design) principles, manufacturers optimize crystallization processes to ensure batch-to-batch consistency of this chiral intermediate.

The environmental profile of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanol shows low bioaccumulation potential (logP ~2.1) and ready biodegradability in OECD 301 tests. These attributes align with the EU Green Deal objectives, positioning it favorably compared to persistent halogenated compounds. Lifecycle assessments indicate that solvent recovery during its production reduces carbon footprint by 40% versus traditional methods.

Future research directions for 1890410-38-4 may explore its cryoprotectant properties in biopreservation or its utility in metal-organic frameworks (MOFs) for gas storage. The compound's structure-activity relationships (SAR) continue to be refined through machine learning models that predict its ADMET properties, demonstrating convergence between computational chemistry and experimental validation.